N,N-diethyl-N'-(2,8,10-trimethylpyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidin-4-yl)-1,2-ethanediamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related pyrido[2′,3′:3,4]pyrazolo[1,5-a]pyrimidines involves cyclocondensation reactions, demonstrating the potential complexity in synthesizing the specified compound. Dichloro- and diazido- derivatives can be obtained, suggesting avenues for functionalization and further modification (El-Essawy, 2010).
Molecular Structure Analysis
1H NMR and X-ray crystallographic analyses of related compounds highlight the intricate molecular interactions and confirm the presence of specific structural features, such as intramolecular stacking, crucial for understanding the specified compound's molecular geometry and electronic distribution (Avasthi et al., 2001).
Chemical Reactions and Properties
The chemical reactivity of pyridopyrazolopyrimidines includes the ability to form tetraheterocyclic systems through cyclization reactions, suggesting the specified compound could undergo similar transformations to yield complex structures with diverse functionalities (El-Essawy, 2010).
Physical Properties Analysis
The analysis of physical properties, including solubility, melting points, and crystalline structure, is crucial for practical applications. Studies on related compounds provide insights into the potential physical characteristics of the specified compound, which could influence its application in various fields (Adib et al., 2008).
Chemical Properties Analysis
The chemical properties, such as acidity, basicity, and reactivity with other chemical entities, determine the compound's utility in synthesis and application in different chemical environments. Investigations into similar compounds offer a foundation for predicting the chemical behavior and reactivity of the specified compound (Rahmouni et al., 2014).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound is a novel derivative of pyrazolopyridine and pyridopyrazolopyrimidine , which are known to have biological and pharmaceutical applications . .
Mode of Action
Similar compounds with pyrazolopyridine and pyridopyrazolopyrimidine structures have been synthesized for their potential biological and pharmaceutical applications . The interaction of the compound with its targets and the resulting changes would need further investigation.
Biochemical Pathways
Pyrazolopyrimidine derivatives have been reported to have a variety of medicinal applications, including antimicrobial, antitumor, antidiabetic, anti-Alzheimer’s disease, anti-inflammatory, and antioxidant applications . .
Result of Action
Similar compounds have shown cytotoxic activities against certain cell lines
properties
IUPAC Name |
N',N'-diethyl-N-(4,11,13-trimethyl-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaen-6-yl)ethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N6/c1-6-23(7-2)9-8-19-15-11-14(5)21-18-16-12(3)10-13(4)20-17(16)22-24(15)18/h10-11,19H,6-9H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFPRCIYJGDYRTH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC1=CC(=NC2=C3C(=CC(=NC3=NN12)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.